Cas no 2172066-47-4 (1-bromo-2,3,3-trifluoropentane)

• Product Name: 1-bromo-2,3,3-trifluoropentane
• CAS No: 2172066-47-4
• MF: C₅H₈BrF₃
• MW: 205.016231536865
• CID: 6056036
• PubChem ID: 165586996
• Update Time: 2025-07-20

1-bromo-2,3,3-trifluoropentane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2,3,3-trifluoropentane
• 2172066-47-4
• EN300-1645054

• Inchi： 1S/C5H8BrF3/c1-2-5(8,9)4(7)3-6/h4H,2-3H2,1H3
• InChI Key： VFCNDWGWSJVHDY-UHFFFAOYSA-N
• SMILES： BrCC(C(CC)(F)F)F

Computed Properties

• Exact Mass: 203.97615g/mol
• Monoisotopic Mass: 203.97615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 84.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-2,3,3-trifluoropentane

Comprehensive Overview of 1-bromo-2,3,3-trifluoropentane (CAS No. 2172066-47-4): Properties, Applications, and Industry Insights

The chemical compound 1-bromo-2,3,3-trifluoropentane (CAS No. 2172066-47-4) has garnered significant attention in recent years due to its unique molecular structure and versatile applications in organic synthesis and specialty materials. As a halofluorocarbon derivative, it combines the reactivity of bromine with the stability imparted by fluorine atoms, making it a valuable intermediate in pharmaceuticals, agrochemicals, and advanced material science. This article delves into its properties, synthesis methods, and emerging trends aligned with current industry demands.

One of the most searched questions regarding 1-bromo-2,3,3-trifluoropentane revolves around its synthetic pathways. Researchers often explore its preparation via electrophilic bromination of trifluoropentene precursors, a process optimized for high yield and minimal byproducts. The compound’s CAS No. 2172066-47-4 serves as a critical identifier in patent literature and regulatory databases, underscoring its commercial relevance. Recent studies highlight its role in fluorinated building blocks, a hotspot in drug discovery due to fluorine’s ability to enhance bioavailability and metabolic stability.

Environmental and sustainability concerns dominate modern chemical discourse, and 1-bromo-2,3,3-trifluoropentane is no exception. Industry leaders frequently search for green synthesis alternatives or biodegradable fluorochemicals, driving innovation in catalytic methods to reduce waste. The compound’s low global warming potential (GWP) compared to traditional refrigerants positions it as a candidate for eco-friendly applications, aligning with the circular economy principles.

From a commercial standpoint, CAS No. 2172066-47-4 is often associated with high-purity grades (>98%) demanded by electronics manufacturers for semiconductor etching and lithography. The rise of 5G technology and flexible electronics has amplified interest in fluorinated compounds like 1-bromo-2,3,3-trifluoropentane, which contribute to precision material engineering. Suppliers emphasize batch-to-batch consistency and traceability to meet stringent industry standards.

Safety and handling protocols for 1-bromo-2,3,3-trifluoropentane are another frequent query. While not classified as hazardous under major regulatory frameworks, its storage recommendations include anhydrous conditions and UV-protected containers to prevent degradation. Analytical techniques such as GC-MS and NMR spectroscopy are routinely employed for quality verification, ensuring compliance with REACH and FDA guidelines where applicable.

Looking ahead, the demand for fluorinated intermediates like 1-bromo-2,3,3-trifluoropentane is projected to grow, particularly in bioconjugation and PET imaging applications. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further expands its utility in targeted drug delivery systems. As AI-driven molecular design accelerates, this compound’s structure-activity relationships (SAR) are being computationally modeled to unlock novel functionalities.

In summary, 1-bromo-2,3,3-trifluoropentane (CAS No. 2172066-47-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted roles—from enabling sustainable manufacturing to advancing cutting-edge technologies—make it a compound of enduring significance. Stakeholders are encouraged to monitor evolving research and regulatory landscapes to fully capitalize on its potential.